Cas no 1804174-02-4 (Methyl 7-chloromethyl-1H-benzimidazole-6-acetate)

• Product Name: Methyl 7-chloromethyl-1H-benzimidazole-6-acetate
• CAS No: 1804174-02-4
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 4825518
• Update Time: 2025-07-22

Methyl 7-chloromethyl-1H-benzimidazole-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-chloromethyl-1H-benzimidazole-6-acetate

• Inchi： 1S/C11H11ClN2O2/c1-16-10(15)4-7-2-3-9-11(8(7)5-12)14-6-13-9/h2-3,6H,4-5H2,1H3,(H,13,14)
• InChI Key： WUYQCSXGOQYONP-UHFFFAOYSA-N
• SMILES： ClCC1C2=C(C=CC=1CC(=O)OC)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 1.7
• Topological Polar Surface Area: 55

Additional information on Methyl 7-chloromethyl-1H-benzimidazole-6-acetate

Comprehensive Overview of Methyl 7-chloromethyl-1H-benzimidazole-6-acetate (CAS No. 1804174-02-4)

Methyl 7-chloromethyl-1H-benzimidazole-6-acetate (CAS No. 1804174-02-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. The compound's chloromethyl and ester functional groups contribute to its reactivity, enabling diverse applications in drug discovery and material science.

In recent years, the demand for benzimidazole-based compounds has surged due to their potential in addressing global health challenges, such as antimicrobial resistance and chronic diseases. Researchers are particularly interested in Methyl 7-chloromethyl-1H-benzimidazole-6-acetate for its role in developing novel enzyme inhibitors and small-molecule therapeutics. Its structural versatility allows for modifications that can enhance bioavailability and target specificity, aligning with the growing trend of precision medicine.

The synthesis of CAS No. 1804174-02-4 involves multi-step organic reactions, often starting from commercially available benzimidazole precursors. Advanced techniques like HPLC purification and NMR characterization ensure high purity and accurate identification, which are critical for regulatory compliance and reproducibility in research. This compound's stability under controlled conditions makes it suitable for long-term storage and transportation, a key consideration for global supply chains.

From an industrial perspective, Methyl 7-chloromethyl-1H-benzimidazole-6-acetate is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have reduced the environmental footprint of its production, addressing the increasing consumer and regulatory focus on eco-friendly manufacturing. These advancements are frequently highlighted in patent literature and academic journals, reflecting the compound's commercial and scientific relevance.

Another area of interest is the compound's potential in crop protection. As the agricultural sector seeks alternatives to traditional pesticides, benzimidazole derivatives like CAS No. 1804174-02-4 are being explored for their antifungal and herbicidal properties. This aligns with the broader movement toward sustainable agriculture, where safer and more efficient chemicals are in high demand.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of Methyl 7-chloromethyl-1H-benzimidazole-6-acetate is crucial. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets, accelerating the drug development process. These methodologies are part of the larger digital transformation in chemistry, where AI-driven drug design is becoming mainstream.

In summary, Methyl 7-chloromethyl-1H-benzimidazole-6-acetate (CAS No. 1804174-02-4) represents a cutting-edge compound with multifaceted applications. Its relevance to pharmaceutical innovation, agricultural solutions, and sustainable chemistry ensures its continued prominence in scientific and industrial discourse. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.